4-(Benzylamino)-2-[(4-methylbenzyl)sulfanyl]-6-phenyl-5-pyrimidinecarbonitrile

• IUPAC Name: 4-(benzylamino)-2-[(4-methylphenyl)methylsulfanyl]-6-phenylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C26H22N4S/c1-19-12-14-21(15-13-19)18-31-26-29-24(22-10-6-3-7-11-22)23(16-27)25(30-26)28-17-20-8-4-2-5-9-20/h2-15H,17-18H2,1H3,(H,28,29,30)
• InChI Key: LQGWDVKEEAWXFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC(=C(C(=N2)NCC3=CC=CC=C3)C#N)C4=CC=CC=C4
• Molecular Formula: C26H22N4S
• Molecular Weight: 422.5 g/mol

Description

4-(Benzylamino)-2-[(4-methylbenzyl)sulfanyl]-6-phenyl-5-pyrimidinecarbonitrile (hereafter referred to as Compound A) is an organic compound that is widely used in scientific research. It is a highly versatile molecule with a wide range of applications in biochemistry, pharmacology, and other fields. It is also a common starting material for a variety of synthetic reactions. Compound A has been studied extensively due to its potential to be used in the development of novel drugs and other therapeutic agents.

Scientific Research Applications

Compound A has a wide range of applications in scientific research. It has been used as a starting material for the synthesis of various other compounds, such as 4-methylbenzylsulfanylbenzamide. It has also been used as a reagent in the synthesis of other organic compounds, such as 4-methylbenzylsulfanylbenzamides. Compound A has also been used as a ligand in coordination chemistry, as well as in the synthesis of various heterocyclic compounds. Furthermore, Compound A has been used as a model compound for the study of enzyme-catalyzed reactions and for the investigation of the mechanism of action of various drugs.

Mechanism of Action

The mechanism of action of Compound A is not yet fully understood. However, it is believed to interact with various enzymes, receptors, and other molecules in the body. It is thought to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Compound A is also thought to interact with certain receptors in the body, such as the serotonin 5-HT1A receptor, which is involved in the regulation of mood and behavior. Furthermore, Compound A is thought to interact with certain molecules in the body, such as G-protein coupled receptors, which are involved in the regulation of various cellular processes.
Biochemical and Physiological Effects
Compound A has been studied for its potential biochemical and physiological effects. It has been found to have an inhibitory effect on certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Compound A has also been found to interact with certain receptors in the body, such as the serotonin 5-HT1A receptor, which is involved in the regulation of mood and behavior. Furthermore, Compound A has been found to interact with certain molecules in the body, such as G-protein coupled receptors, which are involved in the regulation of various cellular processes.

Advantages and Limitations for Lab Experiments

Compound A has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Furthermore, it is a versatile molecule that can be used in a variety of synthetic reactions. However, Compound A also has certain limitations for use in laboratory experiments. It is not water soluble, which can make it difficult to work with in aqueous solutions. Furthermore, its reactivity can vary depending on the conditions of the reaction.

Future Directions

The potential future directions for research on Compound A are numerous. For example, further research could be conducted to explore its potential use as a drug or therapeutic agent. Additionally, further research could be conducted to explore its potential role in the regulation of various biochemical and physiological processes. Furthermore, further research could be conducted to explore its potential use in the synthesis of other organic compounds. Finally, further research could be conducted to explore its potential use as a starting material for other synthetic reactions.

Synthesis Methods

Compound A can be synthesized from 2-aminobenzonitrile, 4-methylbenzylsulfanyl chloride, and 6-phenylpyrimidine using a multi-step process. The first step involves the reaction of 2-aminobenzonitrile with 4-methylbenzylsulfanyl chloride to form 4-(benzylamino)-2-methylbenzylsulfanylbenzonitrile. This intermediate is then reacted with 6-phenylpyrimidine to form Compound A. The reaction is carried out in a solvent such as dimethylformamide and is catalyzed by a Lewis acid such as zinc chloride. The reaction is usually carried out at a temperature of around 40-50°C.